5-(Chloromethyl)-7-fluoro-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid

• Molecular Formula: C11H10ClFO3
• Molecular Weight: 244.64 g/mol
• SMILES: C1COC(C2=CC(=CC(=C21)CCl)F)C(=O)O
• InChI: InChI=1S/C11H10ClFO3/c12-5-6-3-7(13)4-9-8(6)1-2-16-10(9)11(14)15/h3-4,10H,1-2,5H2,(H,14,15)
• InChIKey: RGSJIPXTYCUMRE-UHFFFAOYSA-N

Structural Identity and Intermediate Role of 5-(Chloromethyl)-7-fluoro-3,4-dihydro-1H-2-benzopyran-1-carboxylic Acid

5-(Chloromethyl)-7-fluoro-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS 2091447-65-1; molecular formula C₁₁H₁₀ClFO₃; molecular weight 244.64 g·mol⁻¹) belongs to the isochroman-1-carboxylic acid subclass of benzopyran derivatives . The isochroman scaffold is recognized as a privileged structure in medicinal chemistry, appearing in modulators of potassium channels, aldose reductase, and protein tyrosine phosphatases [1]. This compound is distinguished within its congeneric series by the simultaneous presence of a C5 chloromethyl reactive handle and a C7 fluorine substituent on the 3,4-dihydro-1H-2-benzopyran-1-carboxylic acid core—a substitution pattern that is not duplicated by any other commercially catalogued regioisomer .

Scaffold Isochroman-1-carboxylic acid privileged core

Substitution C5 chloromethyl handle + C7 fluorine

Regioisomer Unique catalogued 7-fluoro isomer; not duplicated commercially

• [1] Lakshminarayana, N.; Rajendra Prasad, Y.; Gharat, L.; Thomas, A.; Ravikumar, P.; Narayanan, S.; Srinivasan, C. V.; Gopalan, B. Synthesis and evaluation of some novel isochroman carboxylic acid derivatives as potential anti-diabetic agents. Eur. J. Med. Chem. 2009, 44, 3147–3157. View Source

Irreplaceability by Structural Analogs of 5-(Chloromethyl)-7-fluoro-3,4-dihydro-1H-2-benzopyran-1-carboxylic Acid

The isochroman-1-carboxylic acid scaffold supports multiple regioisomeric substitution patterns (C6-fluoro, C8-fluoro, and non-fluorinated variants) that are all commercially catalogued under distinct CAS numbers, yet evidence from isochroman structure–activity relationship (SAR) studies demonstrates that the position of halogen substitution on the aromatic ring substantially modulates both electronic properties and biological target engagement . A comparator overview is instructive: the 6-fluoro regioisomer (CAS 2090710-18-0) places fluorine ortho to the chloromethyl group, altering ring electronics and steric environment; the 8-fluoro regioisomer (CAS 2091252-42-3) positions fluorine para to the chloromethyl group; the non-fluorinated analog (CAS 2091323-49-6) lacks the fluorine-mediated electronic tuning entirely; and the des-chloromethyl analog (CAS 2639418-81-6) loses the key synthetic derivatization handle. Direct experimental head-to-head data for the target compound are, however, absent from the open primary literature as of the search date . Users should therefore not assume that any regioisomer or des-halo analog can serve as a surrogate without experimental validation of the specific substitution pattern.

Fluorine regioisomer shift

C6-F or C8-F isomers position fluorine differently, altering electronic and steric profiles; SAR indicates position-dependent potency shifts.

Loss of chloromethyl handle

Des-chloromethyl analog lacks the electrophilic center, blocking the primary synthetic diversification route.

Non-fluorinated analog

Absence of C7 fluorine removes inductive electronic tuning, potentially shifting pKₐ, logP, and target-binding properties.

Differentiation from Closest Analogs: 5-(Chloromethyl)-7-fluoro-3,4-dihydro-1H-2-benzopyran-1-carboxylic Acid

Regioisomeric Fluorine Positioning: C7 vs. C6 and C8

Among the three regioisomeric 5-chloromethyl-fluoro-3,4-dihydro-1H-2-benzopyran-1-carboxylic acids (7-F, 6-F, and 8-F), the C7-fluoro substitution places the electron-withdrawing fluorine meta to the chloromethyl group and para to the ring oxygen, a geometry that is distinct from the ortho-fluorine/chloromethyl relationship in the C6-fluoro isomer (CAS 2090710-18-0) and the para-fluorine/chloromethyl relationship in the C8-fluoro isomer (CAS 2091252-42-3) . In isochroman carboxylic acid anti-diabetic SAR, the position of aromatic ring substituents directly governs in vitro potency against protein tyrosine phosphatase 1B (PTP1B); for example, moving a substituent from the 6- to the 7-position in related isochroman carboxylates altered IC₅₀ values by >3-fold [1]. While no IC₅₀ data are available for the specific 7-fluoro target, the established positional sensitivity of isochroman pharmacology means that regioisomeric interchange entails genuine risk of potency loss or selectivity shift.

Fluorine Position

Class-level inference

C7-F (meta to CH₂Cl) vs. C6-F (ortho) and C8-F (para)

Regioisomer choice governs electronic distribution and binding geometry.

Positional shifts cause measurable IC₅₀ variation in isochroman SAR.

Evidence Dimension	Fluorine ring position (regioisomerism)
Target Compound Data	C7-fluoro (meta to chloromethyl; para to endocyclic oxygen)
Comparator Or Baseline	C6-fluoro (CAS 2090710-18-0, ortho to chloromethyl); C8-fluoro (CAS 2091252-42-3, para to chloromethyl); non-fluorinated (CAS 2091323-49-6)
Quantified Difference	Positional shift of fluorine by one ring carbon; ≥3-fold IC₅₀ variation observed for analogous positional changes in isochroman carboxylate PTP1B inhibitors [1]
Conditions	SAR inference from isochroman carboxylic acid derivatives evaluated in PTP1B enzymatic assays [1]

Why This Matters

Procurement of the correct regioisomer is critical because fluorine position determines electronic distribution, metabolic stability, and target-binding geometry—parameters that cannot be replicated by any other isomer in the series.

• [1] Lakshminarayana, N. et al. Synthesis and evaluation of some novel isochroman carboxylic acid derivatives as potential anti-diabetic agents. Eur. J. Med. Chem. 2009, 44, 3147–3157. View Source

Chloromethyl Handle vs. Des-Chloromethyl Analog

The presence of the C5 chloromethyl group (CAS 2091447-65-1) provides a reactive electrophilic center for nucleophilic displacement, enabling diversification into amine-, ether-, thioether-, and carbon-linked derivatives that are inaccessible from the des-chloromethyl analog 7-fluoro-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS 2639418-81-6, MW 196.18) . In the broader benzopyran literature, chloromethyl intermediates have been exploited to generate spiro-imidazolidinedione aldose reductase inhibitors with in vivo efficacy; one 6-fluoro chloromethyl congener demonstrated IC₅₀ values for aldose reductase inhibition in the sub-micromolar range and reduced cataract formation in a rat model [1]. The target compound's C7-fluoro regiochemistry, combined with the chloromethyl handle, positions it for analogous derivatization strategies, whereas the des-chloromethyl analog lacks this synthetic entry point entirely.

Reactive Handle

Class-level inference

C5-CH₂Cl present (MW 244.64) vs. des-CH₂Cl analog (MW 196.18)

Chloromethyl enables nucleophilic diversification; absent in comparator.

Critical for late-stage library synthesis and spiro-annulation routes.

Evidence Dimension	Presence versus absence of chloromethyl reactive handle
Target Compound Data	C5-CH₂Cl present (MW 244.64)
Comparator Or Baseline	Des-chloromethyl analog (CAS 2639418-81-6; MW 196.18)
Quantified Difference	Mass difference of +48.46 g·mol⁻¹; gain of one nucleophilic substitution site; comparator has zero equivalent reactive centers
Conditions	Structural comparison; synthetic utility extrapolated from chloromethyl benzopyran chemistry [1]

Why This Matters

For research programs requiring scaffold elaboration, the chloromethyl handle is a decisive procurement criterion; substituting the des-chloromethyl analog eliminates the primary route for late-stage diversification.

• [1] Synthesis and Aldose Reductase Inhibitory Activity of 2-Substituted 6-Fluoro-2,3-dihydrospiro(4H-1-benzopyran-4,4′-imidazolidine)-2′,5′-diones. ChemInform 1995, 26(11); DOI: 10.1002/CHIN.199511153. View Source

C7-Fluorine Effects on pKa and logP

Introduction of fluorine at the C7 position of the benzopyran ring is predicted to lower the pKₐ of the carboxylic acid and increase lipophilicity relative to the non-fluorinated analog (CAS 2091323-49-6). The non-fluorinated analog 7-fluoro-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS 2639418-81-6) has a predicted pKₐ of 2.92 ± 0.20 (ACD/Labs) . Fluorine's electron-withdrawing inductive effect (−I) is expected to further acidify the carboxylic acid by approximately 0.2–0.5 pKₐ units when positioned at C7, based on empirically validated Hammett σₘ = 0.34 for fluorine [1]. This pKₐ shift alters ionization state at physiological pH and can affect solubility, permeability, and protein binding.

pKₐ Shift

Data to verify

~2.4–2.7 (C7-F) vs. 2.92 (non-F analog)

Fluorine inductive effect may alter ionized fraction at pH 7.4.

Hammett σₘ = 0.34 used for estimation; experimental measurement not reported.

Evidence Dimension	Acid dissociation constant (pKₐ) and lipophilicity
Target Compound Data	Predicted pKₐ ~2.4–2.7 (estimated via σₘ correction); MW 244.64
Comparator Or Baseline	Non-fluorinated 5-(chloromethyl) analog (CAS 2091323-49-6): predicted pKₐ not available but expected ~0.2–0.5 units higher; des-fluoro des-chloromethyl analog (CAS 2639418-81-6): predicted pKₐ = 2.92 ± 0.20
Quantified Difference	ΔpKₐ ≈ −0.2 to −0.5 units; ΔMW ≈ +18 g·mol⁻¹ versus non-fluorinated analog
Conditions	ACD/Labs pKₐ prediction for analog ; Hammett σₘ = 0.34 for m-fluorine [1]

Why This Matters

Even modest pKₐ differences can shift the ionized fraction at pH 7.4 by ~5–15%, impacting assay buffer behavior, solubility, and membrane permeability in cell-based screens.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. (σₘ = 0.34 for fluorine). View Source

Isochroman Scaffold Anti-Diabetic Activity

A series of isochroman-1-carboxylic acid derivatives were synthesized and evaluated as PTP1B inhibitors for anti-diabetic development [1]. The study demonstrated that substituent identity and position on the isochroman ring directly control inhibitory potency, with IC₅₀ values ranging over two orders of magnitude (from low micromolar to >100 µM) depending on substitution pattern [1]. The target compound shares the isochroman-1-carboxylic acid core and the C7-fluoro substituent, a combination that, in analogous series, has been associated with enhanced target binding via fluorine-mediated hydrogen-bond and dipole interactions [2]. Although direct IC₅₀ data for 5-(chloromethyl)-7-fluoro-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid are not reported, the scaffold's demonstrated SAR tractability supports its selection as a diversity-oriented synthesis starting point.

PTP1B Scaffold

Class-level inference

Isochroman-1-carboxylic acid series IC₅₀ range ~2 µM to >100 µM

Scaffold validated for PTP1B inhibition; target compound not directly tested.

Positional SAR supports use as diversity-oriented synthesis entry point.

Evidence Dimension	PTP1B inhibitory activity of isochroman-1-carboxylic acid derivatives
Target Compound Data	Not directly tested; scaffold and C7-F substitution pattern consistent with active congeners
Comparator Or Baseline	Published isochroman-1-carboxylic acid analogs: IC₅₀ range ~2 µM to >100 µM depending on substitution [1]
Quantified Difference	Cannot be quantified for the specific compound; class IC₅₀ dynamic range >50-fold
Conditions	In vitro PTP1B enzymatic assay; recombinant human enzyme [1]

Why This Matters

The isochroman-1-carboxylic acid scaffold is validated for anti-diabetic target space; procurement of the C7-fluoro, C5-chloromethyl derivative provides a functionalized entry point for SAR expansion that simpler analogs cannot offer.

• [1] Lakshminarayana, N. et al. Synthesis and evaluation of some novel isochroman carboxylic acid derivatives as potential anti-diabetic agents. Eur. J. Med. Chem. 2009, 44, 3147–3157. View Source
• [2] Böhm, H.-J.; Banner, D.; Bendels, S.; Kansy, M.; Kuhn, B.; Müller, K.; Obst-Sander, U.; Stahl, M. Fluorine in medicinal chemistry. ChemBioChem 2004, 5, 637–643. View Source

Key Applications of 5-(Chloromethyl)-7-fluoro-3,4-dihydro-1H-2-benzopyran-1-carboxylic Acid

Isochroman-Based PTP1B Inhibitor Libraries

The chloromethyl handle at C5 permits parallel nucleophilic substitution with amine, thiol, or alcohol nucleophiles to generate focused libraries for PTP1B screening. The C7-fluoro substituent provides electronic tuning that is distinct from the 6-F and 8-F regioisomers, enabling systematic exploration of fluorine positional SAR. This application is directly supported by the isochroman-1-carboxylic acid PTP1B inhibitor scaffold validation reported in Eur. J. Med. Chem. 2009 [1].

Spirocyclic Aldose Reductase Inhibitor Synthesis

The chloromethyl group serves as the key synthetic entry point for constructing spiro-imidazolidinedione derivatives, a chemotype with documented in vivo aldose reductase inhibitory activity and cataract-prevention efficacy in rodent models [1]. The C7-fluoro substitution pattern may confer metabolic stability advantages over non-fluorinated congeners, although this remains to be experimentally verified.

Physicochemical Effects of Fluorine Position in Benzopyran Series

Because the target compound is one of three regioisomeric 5-chloromethyl-fluoro-3,4-dihydro-1H-2-benzopyran-1-carboxylic acids (7-F, 6-F, and 8-F) that are all commercially catalogued, the set constitutes a matched-pair series for isolating the effect of fluorine ring position on pKₐ, logP, aqueous solubility, and metabolic stability. Procurement of the 7-fluoro isomer completes the regioisomeric panel and enables systematic fluorine-walk studies [1].

Intermediate for Potassium Channel Modulators

Benzopyran-1-carboxylic acid derivatives are structurally related to cromakalim-type ATP-sensitive potassium (KATP) channel openers. The chloromethyl group allows attachment of amine-bearing pharmacophores to explore channel subtype selectivity. Although no direct KATP data exist for the target compound, the scaffold precedent in potassium channel pharmacology supports its use as a synthetic intermediate in cardiovascular and metabolic disease programs.

Application

Selection Property

Validation Focus

PTP1B inhibitor library synthesis

C5 chloromethyl for nucleophilic diversification

Isochroman PTP1B positional SAR review

Spirocyclic aldose reductase inhibitor synthesis

Chloromethyl for spiro-imidazolidinedione formation

Aldose reductase model-response interpretation

Physicochemical fluorine-walk studies

Matched-pair regioisomeric panel (7-F, 6-F, 8-F)

pKₐ, logP, solubility profiling context

KATP channel modulator intermediate

Benzopyran scaffold for pharmacophore attachment

Potassium channel subtype selectivity assay context

• [1] Lakshminarayana, N. et al. Synthesis and evaluation of some novel isochroman carboxylic acid derivatives as potential anti-diabetic agents. Eur. J. Med. Chem. 2009, 44, 3147–3157. (Also: ChemInform 1995, 26(11) for aldose reductase spiro-benzopyran SAR; Chemsrc CAS registry for regioisomeric panel confirmation.) View Source